Cas no 83515-26-8 (6-methyl-5H-1,2,4triazino5,6-bindole-3-thiol)

• Product Name: 6-methyl-5H-1,2,4triazino5,6-bindole-3-thiol
• CAS No: 83515-26-8
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• MDL: MFCD02639299
• CID: 873632
• PubChem ID: 135416144
• Update Time: 2025-05-19

6-methyl-5H-1,2,4triazino5,6-bindole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione
• 6-methyl-1,2-dihydro-[1,2,4]triazino[5,6-b]indole-3-thione
• 6-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol(SALTDATA: FREE)
• 5H-2,3-dihydro-6-methyl-1,2,4-triazino<5,6-b>indole-3-thione
• 6-Methyl-5H-2,3-dihydro<1,2,4>triazino<5,6-b>indole-3-thione
• HMS1586E06
• AB00106515-01
• 83515-26-8
• CHEMBRDG-BB 6380156
• BS-36944
• 6-methyl-2,5-dihydro-[1,2,4]triazino[5,6-b]indole-3-thione
• AKOS000518279
• STK508880
• EN300-393208
• 6-methyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol
• CCG-320868
• CS-0248187
• SCHEMBL18985192
• AKOS000361229
• MFCD02639299
• DTXSID00356519
• 6-methyl-5H-1,2,4triazino5,6-bindole-3-thiol

• MDL： MFCD02639299
• Inchi： 1S/C10H8N4S/c1-5-3-2-4-6-7(5)11-9-8(6)13-14-10(15)12-9/h2-4H,1H3,(H2,11,12,14,15)
• InChI Key： LUORUVIRDVFHRU-UHFFFAOYSA-N
• SMILES： S=C1NN=C2C(=N1)NC1C(C)=CC=CC=12

Computed Properties

• Exact Mass: 216.04700
• Monoisotopic Mass: 216.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 93.26000
• LogP: 2.10320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-methyl-5H-1,2,4triazino5,6-bindole-3-thiol

Introduction to 6-methyl-5H-1,2,4triazino[5,6-b]indole-3-thiol (CAS No. 83515-26-8)

The compound 6-methyl-5H-1,2,4triazino[5,6-b]indole-3-thiol (CAS No. 83515-26-8) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the triazinoindole class, a structural motif that has garnered considerable attention due to its unique electronic properties and biological activities. The presence of both sulfur and nitrogen atoms in its framework suggests a rich chemical reactivity, making it a valuable scaffold for designing novel therapeutic agents.

At the core of this compound's structure lies a fused system comprising an indole ring and a triazine moiety, connected through a bridging unit that enhances its molecular rigidity. This rigidity is advantageous for drug design, as it can improve binding affinity and selectivity to biological targets. The 6-methyl substituent at the indole ring further modulates the electronic distribution of the molecule, influencing its interactions with biological systems. The 3-thiol group introduces a polar and potentially nucleophilic site, which can be exploited in various synthetic transformations or for interaction with biological receptors.

Recent advancements in computational chemistry have allowed for deeper insights into the structural and electronic properties of this compound. Molecular modeling studies indicate that 6-methyl-5H-1,2,4triazino[5,6-b]indole-3-thiol exhibits favorable binding interactions with certain enzymes and receptors, suggesting its potential as an inhibitor or modulator. These findings are particularly intriguing given the growing interest in indole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties.

In the realm of medicinal chemistry, the synthesis of this compound has been refined through multi-step organic reactions that highlight the versatility of triazinoindole scaffolds. Key synthetic strategies involve cyclization reactions followed by functional group manipulations to introduce the desired substituents. The 3-thiol group, in particular, can be further modified through oxidation or coupling reactions to enhance bioactivity or facilitate conjugation with other molecules.

The biological activity of 6-methyl-5H-1,2,4triazino[5,6-b]indole-3-thiol has been explored in several preclinical studies. Initial screening assays have demonstrated promising effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The compound's ability to modulate these pathways is attributed to its unique structural features, which allow it to interact with specific amino acid residues in target proteins. Further research is warranted to elucidate its mechanism of action and optimize its pharmacological profile.

One particularly exciting avenue involves the exploration of this compound's role in developing next-generation anticancer agents. The triazinoindole core is known to exhibit DNA-intercalating properties, which can be leveraged to disrupt cancer cell proliferation. Additionally, the 3-thiol group offers an opportunity for covalent binding to target proteins, enhancing drug retention and efficacy. Preclinical data suggest that derivatives of this compound may exhibit synergistic effects when combined with existing chemotherapeutic agents.

The synthesis and application of 6-methyl-5H-1,2,4triazino[5,6-b]indole-3-thiol also align with emerging trends in green chemistry. Recent methodologies have focused on developing sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, catalytic processes have been employed to streamline key transformations while maintaining high yields. These approaches not only improve efficiency but also align with regulatory requirements for environmental responsibility.

Another area of interest is the use of this compound as a building block for more complex molecular architectures. By incorporating additional functional groups or linking it to other pharmacophores, researchers can generate libraries of derivatives with tailored properties. High-throughput screening techniques combined with machine learning algorithms are being employed to accelerate the discovery process.

The development of novel analytical methods has also contributed to a better understanding of this compound's behavior in various environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed structural information, while computational methods predict its interactions with biological targets. These tools are essential for optimizing synthetic routes and evaluating potential drug candidates.

In conclusion,6-methyl-5H-1,2,4triazino[5,6-b]indole-3-thiol (CAS No. 83515-26-8) represents a promising entity in pharmaceutical research with multifaceted applications ranging from drug discovery to green chemistry initiatives. Its unique structural features offer opportunities for designing innovative therapeutic agents targeting various diseases. As research continues to uncover new aspects of its biology and chemistry,this compound is poised to play a significant role in future medical advancements.